Cas no 6435-76-3 (Benzo[c]thiophene,4,5,6,7-tetrahydro-)
![Benzo[c]thiophene,4,5,6,7-tetrahydro- structure](https://ossimg.kuujia.com/scimg/6500/6435-76-3x500.png)
6435-76-3 structure
Product Name:Benzo[c]thiophene,4,5,6,7-tetrahydro-
Benzo[c]thiophene,4,5,6,7-tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- Benzo[c]thiophene,4,5,6,7-tetrahydro-
- 4,5,6,7-tetrahydro-1-benzothiophene
-
- Inchi： 1S/C8H10S/c1-2-4-8-7(3-1)5-6-9-8/h5-6H,1-4H2
- InChI Key： CBKDCOKSXCTDAA-UHFFFAOYSA-N
- SMILES： S1C=CC2=C1CCCC2
Computed Properties
- Exact Mass: 138.0504
- Monoisotopic Mass: 138.050321
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 28.2
- XLogP3: 2.8
Experimental Properties
- Density: 1.099
- Boiling Point: 217.3°Cat760mmHg
- Flash Point: 60.3°C
- Refractive Index: 1.572
- PSA: 0
Benzo[c]thiophene,4,5,6,7-tetrahydro- Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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